2-(4-Methoxyphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile
• InChI: InChI=1S/C22H23N5O3S/c1-26-11-13-27(14-12-26)22-21(24-18-5-3-4-6-19(18)25-22)20(15-23)31(28,29)17-9-7-16(30-2)8-10-17/h3-10,20H,11-14H2,1-2H3
• InChI Key: RZJIJURKLMHKKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=CC=CC=C3N=C2C(C#N)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol

Description

2-(4-Methoxyphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile is a useful research compound. Its molecular formula is C22H23N5O3S and its molecular weight is 437.52. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry Applications

• Catalyst in Synthesis : A study by Murugesan et al. (2016) explored the use of nanocrystalline titania-based sulfonic acid material as an effective, efficient, and reusable catalyst for synthesizing piperazinyl-quinolinyl pyran derivatives, which include structures related to 2-(4-Methoxyphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile. This green approach emphasizes high yield products and reduced catalytic activity loss over multiple uses, highlighting the compound's relevance in sustainable chemistry practices (Murugesan, Gengan, & Krishnan, 2016).

Biological Activities

• Antibacterial Activity : Alavi et al. (2017) investigated the synthesis of quinoxaline sulfonamides with antibacterial activity, starting from 2-(4-methoxyphenyl)-quinoxaline. Their study emphasizes the compound's potential in creating effective antibacterial agents through green synthesis methods, showcasing its significance in the development of new antimicrobial compounds (Alavi, Mosslemin, Mohebat, & Massah, 2017).

• Src Kinase Inhibition : Research by Boschelli et al. (2001) highlighted the optimization of 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity. This study presents the chemical compound as a key structure in developing inhibitors for Src kinase, a protein implicated in cancer and other diseases, thereby illustrating its utility in therapeutic research (Boschelli et al., 2001).

Chemical Synthesis and Optimization

• Chemical Synthesis : Synthesis and evaluation of novel quinoxalines as selective COX-2 inhibitors by Singh et al. (2004) involve derivatives of quinoxaline, demonstrating the compound's role in synthesizing new chemical entities with potential therapeutic applications. This study underlines the importance of structural modification and optimization in drug discovery (Singh et al., 2004).